Cas no 5545-25-5 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-
• CAS No: 5545-25-5
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 382910
• PubChem ID: 5239266
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,5-(ethylthio)-
• acetamide, N-(4-ethylphenyl)-2-[[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• N-(4-ethylphenyl)-2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 5545-25-5
• AN-988/41909498
• DTXSID70412419
• N-(4-ethylphenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS003672749

• Inchi： 1S/C20H22N4OS/c1-4-15-8-10-17(11-9-15)21-18(25)13-26-20-23-22-19(24(20)3)16-7-5-6-14(2)12-16/h5-12H,4,13H2,1-3H3,(H,21,25)
• InChI Key： MRWKIOBHPNGVOK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CC)=O)C1=NN=C(C2C=CC=C(C)C=2)N1C

Computed Properties

• Exact Mass: 366.15166
• Monoisotopic Mass: 366.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 85.1A^2

Experimental Properties

• Density: 1.2
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.633
• PSA: 59.81